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Chemistry and Properties of 8-Bromocaffeine

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Caffeine, 8-bromo-

CAS No.: 10381-82-5

Cat. No.: S572041

8-Bromocaffeine is a derivative of caffeine where a bromine atom replaces the hydrogen at the 8-position of
the xanthine core. This modification makes it a versatile precursor for further chemical transformations via

cross-coupling reactions and a useful reagent in organic synthesis [1] [2].

Key Properties:

e Appearance: White, odorless solid [1].

Melting Point: 206 °C [1].

Molecular Weight: 273.090 g-mol~1 [1].

CAS Number: Not fully established in searched results.

Solubility: Soluble in polar organic solvents like DMF and ethanol; low solubility in water [2].

The chemical structure of 8-Bromocaffeine is as follows [3]:

Scaled-Up Synthesis of 8-Bromocaffeine

This protocol is adapted from published procedures for direct bromination of caffeine [1] [2], with

optimizations for scalability and safety.

Materials and Equipment

¢ Reactants: Anhydrous Caffeine, Sodium Bromide (NaBr)
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¢ Reagents & Solvents: 48% Hydrobromic Acid (HBr), 30% Hydrogen Peroxide (H202), Glacial Acetic
Acid, Sodium Acetate (NaOAc), Ethanol (for recrystallization)

e Equipment: 1 L Three-neck round-bottom flask, Mechanical stirrer, Addition funnel, Thermometer,
Heating mantle, Ice-water bath, pH paper, Buchner funnel, Vacuum pump

Experimental Procedure

e Reaction Setup: In a 1 L three-neck flask equipped with a mechanical stirrer, addition funnel, and
thermometer, suspend 30 g (0.154 mol) of anhydrous caffeine in 300 mL of glacial acetic acid. Stir
and cool the mixture in an ice-water bath to 0-5°C.

e Bromination: Slowly add 48 mL (0.424 mol) of 48% aqueous HBr to the suspension via the addition
funnel, maintaining the temperature below 10°C.

e Oxidant Addition: After HBr addition, slowly add 38 mL (0.370 mol) of 30% aqueous H20:2 dropwise.
Control the addition rate as the reaction is exothermic.

¢ Heating and Completion: After H202 addition, remove the ice bath and heat the reaction mixture to
40°C with stirring for 4-6 hours. Monitor the reaction by TLC until caffeine is consumed.

¢ Quenching and Neutralization: Cool the reaction to room temperature, then carefully pour it into 1 L
of ice-cold water with vigorous stirring. Neutralize the mixture to pH ~7 with a saturated sodium
acetate solution.

¢ |solation and Purification: Collect the precipitated crude product by vacuum filtration. Wash the
solid with cold water and dry it under vacuum.

¢ Recrystallization: Dissolve the crude solid in a minimal volume of hot ethanol, filter hot, and allow to
cool slowly for crystal formation. Recover the pure white crystals by filtration.

Synthesis Workflow

The synthesis, workup, and purification process is summarized in the flowchart below.
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Reaction Setup:
Caffeine in Acetic Acid
Cool to 0-5°C

:
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Oxidation:
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'

Heating & Stirring:
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'

Workup:
Pour into Ice Water
Neutralize to pH 7

'
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Wash with Cold Water
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Recrystallize from
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Characterization and Analytical Data

After recrystallization, you can expect the following results and characteristics.

Table 1: Typical Yields and Physical Properties

Parameter Result (Lab Scale) Result (Pilot Scale)
Isolated Yield ~85% To be determined
Melting Point 206 °C 206 °C

Purity (HPLC) >98% >98%

Table 2: Spectroscopic Characteristics

Method Key Characteristic Features

'HNMR Loss of the singlet corresponding to H-8 of caffeine; appearance of characteristic methyl
group singlets.

13C Characteristic signal for the C-8 carbon, shifted due to bromine substitution.
NMR

FT-IR C=0 stretching vibrations (~1700 cm~1, multiple bands); C-Br stretch (~600 cm™1).

LC-MS m/z [M+H]* = 273.0/275.0 (characteristic 1:1 isotope pattern for Br).

Safety and Operational Notes

¢ Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate
chemical-resistant gloves.
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¢ Ventilation: Perform all reactions in a well-ventilated fume hood to avoid exposure to corrosive and
irritating vapors (HBr, acetic acid).

e Reactivity: Exercise extreme caution when handling concentrated HBr and H202. The reaction is
exothermic. Control the addition rates and temperature to prevent runaway reactions.

e Waste Disposal: Neutralize all aqueous waste streams and dispose of according to local regulations
for halogenated organic waste.

Application in Organic Synthesis

8-Bromocaffeine is a valuable reagent in synthesis. A key application is the dehydration of aldoximes to

nitriles [4].
Protocol for Nitrile Synthesis:

¢ In a round-bottom flask, combine the aldoxime (1.0 equiv), 8-bromocaffeine (0.55 equiv), and DBU
(1,8-diazabicyclo[5.4.0]lundec-7-ene, 2.2 equiv) in dry DMF.

e Heat the mixture to 120°C under an inert atmosphere with stirring for 2-4 hours (or under microwave
irradiation for shorter times).

¢ Upon completion, cool the mixture and dilute with ethyl acetate. Wash with water and brine, then
concentrate under reduced pressure.

e Purify the crude product by flash column chromatography.

This method works for aliphatic, aromatic, and heteroaromatic aldoximes, providing nitriles in good to

excellent yields [4].

Troubleshooting Guide

Table 3: Common Issues and Solutions

Problem Possible Cause Solution

Low Yield Incomplete reaction; Ensure H20: is fresh. Confirm reaction is heated
inefficient bromine for sufficient time.
generation.
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Problem Possible Cause
Poor Purity Incomplete precipitation or
washing.
Product Excessive heating during
Decomposition reaction or recrystallization.
Conclusion

Solution

Ensure effective neutralization during workup. Use
hot filtration during recrystallization to remove
insoluble impurities.

Do not exceed 40°C during synthesis. Use a
minimal volume of hot (not boiling) ethanol for
recrystallization.

This protocol provides a reliable and scalable method for synthesizing 8-bromocaffeine in high yield and

purity. Its role as a key synthetic intermediate, particularly in facilitating the conversion of aldoximes to

nitriles, makes it a valuable compound for medicinal chemistry and drug development research.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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